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Compound of Interest

Compound Name: 2-Amino-5-nitrophenol

Cat. No.: B090527 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the primary synthesis pathways for

2-Amino-5-nitrophenol (ANP), a crucial intermediate in the manufacturing of dyes, pigments,

and pharmaceuticals. The document details various synthetic routes, presenting quantitative

data in structured tables for comparative analysis, and offers detailed experimental protocols

for key methodologies. Visual diagrams of the synthesis pathways are included to facilitate a

deeper understanding of the chemical transformations.

Introduction
2-Amino-5-nitrophenol (CAS 121-88-0), with the molecular formula C₆H₆N₂O₃, is a valuable

organic intermediate characterized by its amino, hydroxyl, and nitro functional groups.[1] These

features make it a versatile precursor for a range of more complex molecules. The quality and

purity of ANP are critical, directly impacting the efficacy and safety of the final products.[1]

Consequently, efficient and well-controlled synthesis pathways are of significant interest in the

chemical and pharmaceutical industries. This guide explores several established methods for

the synthesis of ANP, evaluating them based on yield, purity, cost-effectiveness, and

environmental impact.

Core Synthesis Pathways
Several synthetic routes to 2-Amino-5-nitrophenol have been developed, each with distinct

advantages and disadvantages. The most prominent methods start from 2-aminophenol, 2,4-
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dinitrophenol, or p-nitroaniline.

Synthesis from 2-Aminophenol
The most common and industrially relevant methods for synthesizing 2-Amino-5-nitrophenol
begin with 2-aminophenol. These pathways typically involve the formation of a heterocyclic

intermediate to protect the amino and hydroxyl groups during the subsequent nitration step.

This modern approach involves the cyclocondensation of 2-aminophenol with urea to form

benzoxazolone. This intermediate is then nitrated and subsequently hydrolyzed to yield the

final product. This method is favored for its high yields and relatively low cost.[2][3]

The overall reaction can be summarized as follows:

Cyclocondensation: 2-Aminophenol reacts with urea to form benzoxazolone.

Nitration: Benzoxazolone is nitrated, primarily at the 6-position, to form 6-

nitrobenzoxazolone.

Hydrolysis: The 6-nitrobenzoxazolone is hydrolyzed under alkaline conditions to open the

ring and form 2-Amino-5-nitrophenol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. nbinno.com [nbinno.com]

2. CN105669477A - Method for producing 5-nitro-2aminophenol - Google Patents
[patents.google.com]

3. researchgate.net [researchgate.net]

To cite this document: BenchChem. [An In-depth Technical Guide to the Synthesis of 2-
Amino-5-nitrophenol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b090527#synthesis-pathways-for-2-amino-5-
nitrophenol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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